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Compound of Interest

Compound Name: 4-Chlorophenyl chloroformate

Cat. No.: B1360281 Get Quote

Technical Guide: 4-Chlorophenyl Chloroformate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophenyl chloroformate, a

versatile reagent widely utilized in organic synthesis. This document outlines its chemical and

physical properties, applications in research and development, particularly in the

pharmaceutical and agrochemical sectors, and essential safety and handling protocols.

Core Properties and Identification
4-Chlorophenyl chloroformate, also known as p-Chlorophenyl chloroformate, is a key

intermediate in various chemical reactions. Its fundamental properties are summarized below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1360281?utm_src=pdf-interest
https://www.benchchem.com/product/b1360281?utm_src=pdf-body
https://www.benchchem.com/product/b1360281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 7693-45-0 [1]

Molecular Weight 191.01 g/mol [1]

Molecular Formula C₇H₄Cl₂O₂ [1]

Appearance
Colorless to almost colorless

liquid
[1]

Density 1.365 g/mL at 25°C [1]

Boiling Point 100-102°C at 12 mmHg [1]

Refractive Index n20/D 1.533 [1]

Flash Point 218°F [1]

Solubility Soluble in organic solvents [1]

Applications in Organic Synthesis
4-Chlorophenyl chloroformate is a highly reactive compound primarily used as an acylating

agent. Its utility spans various fields of chemical synthesis.

Pharmaceutical and Agrochemical Synthesis
This reagent is a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals.

[1] It facilitates the introduction of a p-chlorophenyl moiety into organic compounds, which can

enhance their biological activity.[2] The chlorocarbonate functionality is particularly reactive

towards nucleophiles like alcohols and amines, leading to the formation of carbonates and

carbamates, respectively.[1]

Peptide Synthesis
In peptide synthesis, chloroformates are utilized in the formation of peptide linkages, often

serving as coupling reagents.[2] They can be used to activate the carboxyl group of an N-

protected amino acid to form a mixed anhydride, which then reacts with the amino group of

another amino acid to form a peptide bond.
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Experimental Protocols and Methodologies
While specific, detailed protocols are proprietary and vary based on the reaction, a general

procedure for the use of 4-Chlorophenyl chloroformate in the formation of a carbamate from

an amine is outlined below. This protocol is based on the general reactivity of chloroformates.

General Protocol for Carbamate Synthesis:

Reaction Setup: Dissolve the amine substrate in a suitable aprotic solvent (e.g.,

dichloromethane or tetrahydrofuran) in a reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon).

Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine, to the solution

to act as an acid scavenger.

Reagent Addition: Cool the reaction mixture in an ice bath (0°C). Slowly add 4-
Chlorophenyl chloroformate dropwise to the stirred solution.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Work-up: Once the reaction is complete, quench the reaction by adding water or a saturated

aqueous solution of a mild acid or base.

Extraction: Extract the product into an organic solvent. Wash the organic layer sequentially

with dilute acid, water, and brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude

product can then be purified by recrystallization or column chromatography.

Visualized Workflows and Pathways
The following diagrams illustrate the logical workflows and reaction pathways involving 4-
Chlorophenyl chloroformate.
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General Synthesis Workflow Using 4-Chlorophenyl Chloroformate
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Role in Peptide Bond Formation (Mixed Anhydride Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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